Cas no 2171862-07-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171862-07-8
• MF: C₂₂H₂₂F₂N₂O₇
• MW: 464.416093349457
• CID: 6273887
• PubChem ID: 165563299
• Update Time: 2025-09-27

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]oxy}-3-methoxypropanoic acid
• EN300-1543890
• 2171862-07-8

• Inchi： 1S/C22H22F2N2O7/c1-31-11-18(19(27)28)33-26-20(29)22(23,24)12-25-21(30)32-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： UUPHFCVTQWDELH-UHFFFAOYSA-N
• SMILES： FC(C(NOC(C(=O)O)COC)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 464.13950737g/mol
• Monoisotopic Mass: 464.13950737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid

Comprehensive Analysis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid (CAS No. 2171862-07-8)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid (CAS No. 2171862-07-8) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structural features, including the difluoropropanamide moiety and methoxypropanoic acid tail, make it a valuable building block in medicinal chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its potential in designing targeted therapeutics and biomolecular probes.

In recent years, the demand for Fmoc-protected compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s fluorenylmethyloxycarbonyl (Fmoc) group provides excellent protection for amino groups during synthesis, while its difluorinated backbone enhances metabolic stability—a critical factor in developing peptide-based drugs. Users searching for "Fmoc amino acid derivatives" or "difluorinated peptide linkers" will find this compound particularly relevant to their work.

The methoxypropanoic acid segment of this molecule offers additional versatility, enabling carboxylate-mediated conjugation with other biomolecules. This feature aligns with current trends in antibody-drug conjugates (ADCs) and prodrug development, where precise molecular tethering is essential. Laboratories specializing in biopharmaceuticals often prioritize such compounds for their ability to improve drug delivery efficiency and target specificity.

From a synthetic perspective, CAS No. 2171862-07-8 exemplifies the growing interest in fluorinated building blocks, which are frequently searched in connection with "fluorine in drug design" or "organofluorine chemistry." The incorporation of difluoromethylene groups (‑CF₂‑) is known to modulate lipophilicity and bioavailability, making this compound a subject of study in structure-activity relationship (SAR) optimization.

Quality control of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxy}-3-methoxypropanoic acid is critical, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verification. Suppliers and researchers often inquire about "high-purity Fmoc reagents" or "peptide synthesis protocols," underscoring the need for detailed technical documentation accompanying this product.

In summary, CAS No. 2171862-07-8 represents a cutting-edge tool for peptide chemists and pharmaceutical researchers. Its dual functionality—combining Fmoc protection with fluorine-enhanced properties—positions it at the forefront of innovations in bioconjugation and therapeutic agent development. As the scientific community continues to explore next-generation peptide therapeutics, compounds like this will remain pivotal in bridging chemical synthesis with biological applications.